1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4S)-

Specification

• Molecular Formula: C20H18NO5-
• Molecular Weight: 352.4 g/mol
• IUPAC Name: (2S,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylate
• Standard InChI: InChI=1S/C20H19NO5/c22-12-9-18(19(23)24)21(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18,22H,9-11H2,(H,23,24)/p-1/t12-,18-/m0/s1
• Standard InChI Key: GOUUPUICWUFXPM-SGTLLEGYSA-M
• Isomeric SMILES: C1[C@@H](CN([C@@H]1C(=O)[O-])C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O
• Canonical SMILES: C1C(CN(C1C(=O)[O-])C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s structure comprises a pyrrolidine ring (a five-membered secondary amine) with the following functional groups:

• Carboxylic acid groups at positions 1 and 2, with the 1-position esterified via a 9-fluorenylmethyl (Fmoc) protecting group.

• A hydroxyl group at position 4, contributing to hydrogen-bonding capabilities.

• Stereochemical specificity: The (2S,4S) configuration dictates spatial orientation, influencing interactions in chiral environments.

The molecular formula is C₂₀H₁₉NO₅, with a molecular weight of 353.37 g/mol. The Fmoc group enhances solubility in organic solvents like dichloromethane and dimethylformamide, critical for solid-phase peptide synthesis (SPPS).

Spectroscopic Characterization

• ¹H NMR: Peaks consistent with Fmoc aromatic protons (δ 7.2–7.8 ppm), pyrrolidine backbone protons (δ 3.0–4.5 ppm), and hydroxyl protons (δ 1.5–2.5 ppm).

• HPLC Purity: ≥95% in commercial samples, with one batch reporting 99.88% purity.

Synthesis and Purification

Synthetic Routes

The synthesis typically begins with 4-hydroxy-L-proline, a commercially available amino acid derivative. Key steps include:

• Fmoc Protection: Reaction with 9-fluorenylmethyl chloroformate (Fmoc-Cl) in alkaline aqueous conditions to protect the amine group.

• Esterification: Activation of the carboxylic acid at position 1 using benzyl chloroformate (Cbz-Cl) or similar reagents.

• Stereochemical Control: Chiral resolution or asymmetric catalysis ensures the (2S,4S) configuration.

A representative protocol from the Royal Society of Chemistry involves:

• Dissolving 4-hydroxy-L-proline in 4M NaOH at 0°C.

• Adding Fmoc-Cl dropwise, followed by extraction and acidification to isolate the Fmoc-protected intermediate.

• Further purification via column chromatography yields the final product with >95% purity.

Industrial-Scale Production

Commercial batches (e.g., MedChemExpress HY-W008205) are produced under Good Manufacturing Practices (GMP), with:

• Purity: 95–99.88% (HPLC).

• Storage: Stable at -20°C for three years in powder form.

Parameter	Value
Molecular Weight	353.37 g/mol
Purity (HPLC)	95.0–99.88%
Storage Temperature	-20°C (powder)
Solubility	DMF, DCM, THF

Applications in Organic and Medicinal Chemistry

Peptide Synthesis

The Fmoc group is a cornerstone of SPPS due to its:

• Orthogonal Deprotection: Removable under mild basic conditions (e.g., piperidine) without affecting other functional groups.

• Steric Protection: Shields the amine during coupling reactions, minimizing side reactions.

For example, in the synthesis of collagen-mimetic peptides, the (2S,4S)-hydroxyproline derivative ensures proper folding and stability by mimicking natural post-translational modifications.

Organocatalysis

The compound’s hydroxyl and carboxylic acid groups enable hydrogen-bond-mediated catalysis. In a 2022 study, analogous pyrrolidine derivatives facilitated asymmetric Mannich reactions with >90% enantiomeric excess (ee).

Pharmaceutical Intermediates

• Antiviral Agents: Derivatives of 4-hydroxyproline are investigated as inhibitors of viral proteases.

• Antifibrotic Drugs: Modulators of collagen synthesis for treating scleroderma and liver fibrosis.

Comparative Analysis with Structural Analogues

L-Proline vs. (2S,4S)-Derivative

Parameter	L-Proline	(2S,4S)-Derivative
Functional Groups	1 carboxylic acid	2 carboxylic acids, Fmoc
Role in Synthesis	Natural amino acid	Protected building block
Solubility	Water-soluble	Organic-soluble
Cost (per gram)	€0.50–€2.00	€34.00–€378.00

Challenges and Future Directions

Synthetic Limitations

• Cost: High price (€34–€378/g) limits large-scale use.

• Purification: Chromatography remains labor-intensive, necessitating scalable alternatives like crystallization.

Emerging Applications

• Bioconjugation: Site-specific modification of antibodies using Fmoc-cleavable linkers.

• Metal-Organic Frameworks (MOFs): Chiral templates for asymmetric catalysis.